Cas no 2229202-43-9 (1,1,1-trifluoro-3-(2-methoxypyridin-3-yl)propan-2-ol)

• Product Name: 1,1,1-trifluoro-3-(2-methoxypyridin-3-yl)propan-2-ol
• CAS No: 2229202-43-9
• MF: C₉H₁₀F₃NO₂
• MW: 221.176413059235
• CID: 6152128
• PubChem ID: 165752973
• Update Time: 2025-06-14

1,1,1-trifluoro-3-(2-methoxypyridin-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(2-methoxypyridin-3-yl)propan-2-ol
• EN300-1947632
• 2229202-43-9

• Inchi： 1S/C9H10F3NO2/c1-15-8-6(3-2-4-13-8)5-7(14)9(10,11)12/h2-4,7,14H,5H2,1H3
• InChI Key： FVAGVRAKAIHWTJ-UHFFFAOYSA-N
• SMILES： FC(C(CC1=CC=CN=C1OC)O)(F)F

Computed Properties

• Exact Mass: 221.06636305g/mol
• Monoisotopic Mass: 221.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.4Ų

Additional information on 1,1,1-trifluoro-3-(2-methoxypyridin-3-yl)propan-2-ol

Comprehensive Overview of 1,1,1-trifluoro-3-(2-methoxypyridin-3-yl)propan-2-ol (CAS No. 2229202-43-9)

The compound 1,1,1-trifluoro-3-(2-methoxypyridin-3-yl)propan-2-ol (CAS No. 2229202-43-9) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structure, featuring a trifluoromethyl group and a methoxypyridine moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its role in developing novel therapeutics and crop protection agents.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. 1,1,1-trifluoro-3-(2-methoxypyridin-3-yl)propan-2-ol aligns with this trend, as its trifluoro group contributes to improved lipophilicity and binding affinity. This property is particularly relevant in drug discovery, where fluorine incorporation is a common strategy to optimize lead compounds. Additionally, the methoxypyridine scaffold is known for its versatility in medicinal chemistry, often serving as a key pharmacophore.

The synthesis of CAS No. 2229202-43-9 typically involves multi-step organic reactions, including nucleophilic substitution and reduction processes. Advanced techniques such as flow chemistry and catalyzed cross-coupling have been explored to improve yield and scalability. These innovations address the growing need for cost-effective and sustainable manufacturing methods, which are frequently searched topics in academic and industrial forums.

From an application perspective, 1,1,1-trifluoro-3-(2-methoxypyridin-3-yl)propan-2-ol has shown promise in central nervous system (CNS) drug development. Its ability to cross the blood-brain barrier (BBB) makes it a candidate for targeting neurological disorders. Furthermore, its agrochemical potential is underscored by its activity against pest enzymes, aligning with the global push for eco-friendly pesticides. These applications resonate with current searches on green chemistry and precision agriculture.

Quality control and analytical characterization of CAS No. 2229202-43-9 rely on techniques like HPLC, NMR spectroscopy, and mass spectrometry. Purity standards are critical, especially for pharmaceutical-grade material, as impurities can impact downstream efficacy. This aligns with frequent queries about QC protocols and regulatory compliance in chemical databases.

In summary, 1,1,1-trifluoro-3-(2-methoxypyridin-3-yl)propan-2-ol represents a convergence of fluorine chemistry and heterocyclic innovation. Its dual utility in life sciences and agriculture positions it as a compound of enduring interest. As research advances, its role in addressing global health and food security challenges will likely expand, making it a focal point for future studies.